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Compound of Interest

3-Bromobenzene-1,2-diamine
Compound Name: _
hydrochloride

Cat. No.: B1527134

An In-Depth Technical Guide to 3-Bromobenzene-1,2-diamine Hydrochloride: Synthesis,
Characterization, and Application in Modern Drug Discovery

This guide provides a comprehensive technical overview of 3-Bromobenzene-1,2-diamine
hydrochloride (CAS Number: 1187830-74-5), a pivotal building block in contemporary
pharmaceutical synthesis. Tailored for researchers, medicinal chemists, and professionals in
drug development, this document delves into the nuanced aspects of its synthesis, purification,
characterization, and critical applications, with a focus on logical, field-proven insights that
bridge theoretical chemistry with practical laboratory execution.

Introduction: Strategic Importance in Medicinal
Chemistry

3-Bromobenzene-1,2-diamine hydrochloride has emerged as a significant reagent, primarily
valued for its role as a precursor to complex heterocyclic scaffolds. Its utility is most notably
demonstrated in the synthesis of targeted therapeutics, including potent kinase inhibitors. The
strategic placement of the bromine atom and the ortho-diamine functionality offers a versatile
platform for constructing quinoxaline and benzimidazole ring systems, which are prevalent
motifs in biologically active molecules. This guide will elucidate the chemical rationale behind
its synthesis and application, providing a robust framework for its effective utilization in
research and development.
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Physicochemical Properties and Structural

Attributes

Understanding the fundamental properties of a reagent is paramount for its effective use. 3-

Bromobenzene-1,2-diamine is typically handled in its more stable hydrochloride salt form to

improve shelf-life and handling characteristics. The free base, while less common for storage,

is the reactive species in many synthetic transformations.

3-Bromobenzene-1,2-

3-Bromobenzene-1,2-

Property L. L )
diamine (Free Base) diamine Hydrochloride

CAS Number 1575-36-6 1187830-74-5

Molecular Formula CeH7BrN2 CeH7BrN2-HCI[1]

Molecular Weight 187.04 g/mol [2] 223.50 g/mol [1][3]

Solid (form and color may vary )
Appearance ) ) Solid

with purity)

_ _ Not readily available in public
Melting Point 125-126 °C )
literature

Boiling Point 127-128 °C Not applicable (decomposes)
Density ~1.697 g/cm? (predicted) Not available

Store at 2-8°C under an inert
Storage Store at room temperature.[1]

atmosphere in a dark place.

The presence of two adjacent amino groups allows for facile cyclocondensation reactions,

while the bromine atom serves as a synthetic handle for cross-coupling reactions (e.g., Suzuki,

Buchwald-Hartwig) to introduce further molecular complexity.

Synthesis and Purification: A Validated Workflow

The synthesis of 3-Bromobenzene-1,2-diamine hydrochloride is a multi-step process that

requires careful execution and in-process controls to ensure high purity of the final product. The

following sections detail a reliable, two-part synthetic workflow.
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Part A: Synthesis of 3-Bromobenzene-1,2-diamine (Free
Base)

The synthesis of the free base is a critical first step. A robust method involves the reductive
cleavage of a thiadiazole precursor.

Reduction

4-bromo-2,1,3-benzothiadiazole

3-Bromobenzene-1,2-diamine

Sodium Borohydride (NaBH4)
Ethanol (EtOH)
Hydrochloric Acid (HCI)
(e.g., in Dioxane or Ether)

3-Bromobenzene-1,2-diamine Protonation

(in organic solvent)

3-Bromobenzene-1,2-diamine
Hydrochloride (Precipitate)

3-Bromobenzene-1,2-diamine
Cyclocondensation

DABCO (catalyst) . ¥
THF (solvent) 7-bromo-2-(1-methyl-1H-pyrazol-4-yl)quinoxaline

2-bromo-1-(1-methyl-1H-pyrazol-4-yl)ethan-1-one

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1527134#3-bromobenzene-1-2-diamine-
hydrochloride-cas-number-1187830-74-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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